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Compound of Interest

Compound Name: N-nitroso-deucravacitinib

Cat. No.: B16082428

Get Quote

Introduction
Deucravacitinib is an oral, selective tyrosine kinase 2 (TYK2) inhibitor approved for the

treatment of moderate-to-severe plaque psoriasis.[1] As with all pharmaceutical products, a

thorough assessment of potential impurities is required to ensure patient safety. N-nitroso

compounds, a class of potential human carcinogens, have been identified as a cohort of

concern by regulatory agencies worldwide. Consequently, the potential for the formation of N-
nitroso-deucravacitinib, a nitrosamine drug substance-related impurity (NDSRI), requires

careful evaluation and, if necessary, the development of sensitive analytical methods for its

detection and quantification.

This application note provides a detailed protocol for the sample preparation and analysis of N-
nitroso-deucravacitinib in pharmaceutical drug products. The described methodology is

based on established principles for nitrosamine analysis, leveraging liquid chromatography

coupled with tandem mass spectrometry (LC-MS/MS) to achieve high sensitivity and selectivity.

It is important to note that the formation of N-nitroso-deucravacitinib is considered chemically

unlikely due to the steric hindrance and the electronic properties of the parent molecule.[2] In

fact, several attempts to synthesize this impurity have reportedly failed.[2] However, in line with
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regulatory expectations for comprehensive risk assessment, this protocol provides a framework

for the hypothetical analysis of this impurity.

Analytical Approach
The core of this analytical method is the effective extraction of N-nitroso-deucravacitinib from

the drug product matrix, followed by highly selective and sensitive detection using LC-MS/MS.

Given the polar nature of deucravacitinib and its potential nitrosamine, a robust sample

preparation strategy is crucial to minimize matrix effects and ensure accurate quantification.

Both solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are viable techniques for

nitrosamine analysis.[3][4] This protocol will detail a liquid-liquid extraction procedure, which

has been successfully applied to the analysis of deucravacitinib in biological matrices.[5][6][7]

[8]

Materials and Reagents
Reference Standard: N-Nitroso-deucravacitinib (if available), N-Nitroso-deucravacitinib-

d3 (internal standard)

Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Dichloromethane (HPLC

grade), Methyl tertiary-butyl ether (MTBE, HPLC grade)

Reagents: Formic acid (LC-MS grade), Ammonium formate (LC-MS grade), Ultrapure water

Drug Product: Deucravacitinib tablets

SPE Cartridges (Alternative Method): Strong cation-exchange functionalized polymeric

sorbent cartridges

Experimental Workflow
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Figure 1: Experimental workflow for N-nitroso-deucravacitinib analysis.
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Figure 2: General pathway for nitrosamine formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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